Structure-activity relationship (SAR) of benzofuran-6-carbaldehyde derivatives
Structure-activity relationship (SAR) of benzofuran-6-carbaldehyde derivatives
An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of Benzofuran-6-Carbaldehyde Derivatives
Authored by: A Senior Application Scientist
This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for derivatives of the benzofuran-6-carbaldehyde scaffold. It is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile chemical starting point for the discovery of novel therapeutic agents. This document synthesizes current literature on benzofuran derivatives to establish a predictive framework for designing and optimizing compounds derived from the 6-carbaldehyde core, focusing on anticancer and antimicrobial applications.
Introduction: The Benzofuran Scaffold in Medicinal Chemistry
The benzofuran nucleus, a heterocyclic system composed of fused benzene and furan rings, is a privileged scaffold in drug discovery.[1][2][3] Its derivatives, both natural and synthetic, exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, antioxidant, and antiviral properties.[4][5][6][7][8][9] Clinically relevant drugs like the antiarrhythmic agent amiodarone feature this core structure, underscoring its therapeutic value.[9][10]
The benzofuran-6-carbaldehyde variant is a particularly strategic starting material. The aldehyde group at the C-6 position serves as a highly versatile chemical handle, enabling a wide range of synthetic modifications to explore the chemical space and optimize biological activity. This guide elucidates the critical structural features and substitution patterns that govern the efficacy of its derivatives.
Caption: Key synthetic pathways for the derivatization of the benzofuran-6-carbaldehyde scaffold.
Structure-Activity Relationship (SAR) Analysis
While direct SAR studies on benzofuran-6-carbaldehyde derivatives are emerging, extensive research on the broader benzofuran class provides a robust foundation for predicting activity. The key is to understand how modifications, accessible via the C-6 aldehyde, in conjunction with substitutions at other positions, influence biological outcomes.
Anticancer Activity
Benzofuran derivatives have shown potent cytotoxic effects against numerous cancer cell lines. [4][7]Their mechanisms often involve the inhibition of critical signaling pathways, induction of apoptosis, and cell cycle arrest. [1][4] Key SAR Insights for Anticancer Potency:
-
Halogenation: The introduction of halogen atoms (Br, Cl, F) into the benzofuran ring or its substituents consistently enhances anticancer activity. [11][12]This is attributed to the formation of halogen bonds, which can improve binding affinity with biological targets. [11]For instance, bromination of methyl or acetyl groups attached to the benzofuran system has been shown to increase cytotoxicity. [12][13]* Substitutions at C-2: The C-2 position is critical. Introducing ester groups or various heterocyclic rings (like imidazole, triazole, or piperazine) at this position is a well-established strategy for boosting cytotoxic effects. [3][11]* Hybrid Molecules: Creating hybrid compounds by linking the benzofuran scaffold to other known anticancer pharmacophores (e.g., chalcone, quinazolinone, benzene-sulfonamide) is a promising approach. [3][11]This can lead to synergistic effects and multi-target activity.
-
Substitutions at C-6: While the focus is often on C-2 and C-3, modifications at C-6 are also impactful. In a series of amiloride-benzofuran derivatives designed as urokinase-type plasminogen activator (uPA) inhibitors, substitutions on the benzofuran moiety significantly influenced potency. [3][11]The aldehyde at C-6 provides a direct route to introduce functionalities that can interact with key residues in enzyme active sites.
Table 1: Anticancer Activity of Representative Benzofuran Derivatives
| Derivative Class | Substitution Pattern | Cancer Cell Line | IC₅₀ (µM) | Reference |
| 3-Amidobenzofuran | Amide at C-3 | MDA-MB-231 (Breast) | 3.01 | [4] |
| Oxindole-Benzofuran Hybrid | Oxindole at C-3 | MCF-7 (Breast) | 2.27 | [4] |
| Bromo-oxadiazolylbenzofuran | Bromo at C-5, oxadiazole at C-3 | HCT-116 (Colon) | 3.27 | [14] |
| Halogenated Benzofuran | Various piperazine substitutions | Multiple lines | Varies | [11] |
| Benzofuran-Chalcone Hybrid | Chalcone moiety at C-2 | MCF-7 (Breast) | Varies | [10] |
Antimicrobial Activity
The benzofuran scaffold is a valuable template for developing new antimicrobial agents to combat drug resistance. [15]Derivatives have demonstrated activity against a wide range of Gram-positive and Gram-negative bacteria, as well as fungi. [16][17][18] Key SAR Insights for Antimicrobial Potency:
-
Essential Moieties: Studies combining benzofuran with other heterocycles like pyrazoline and thiazole indicate that all three components are essential for potent antimicrobial activity. [16]* Hydroxyl and Phenyl Groups: The presence of a hydroxyl group at the C-6 position has been shown to confer excellent antibacterial activity. [16]Additionally, incorporating phenyl or substituted phenyl groups at the C-2 position generally leads to good antibacterial efficacy. [16]* Amide Derivatives: Benzofuran-2-carboxamide derivatives have shown strong, broad-spectrum antimicrobial activity, with some compounds exhibiting Minimum Inhibitory Concentrations (MICs) as low as 6.25 µg/mL. [17][18] Table 2: Antimicrobial Activity of Representative Benzofuran Derivatives
| Derivative Class | Substitution Pattern | Microorganism | MIC (µg/mL) | Reference |
| Benzofuran-5-ol | Hydroxyl at C-6 | Various strains | 0.78 - 3.12 | [16] |
| Fused Benzofuran | Coumarin and pyridine rings fused | A. fumigatus | 25 | [16] |
| Benzofuran-Amide | Amide linkage at C-2 | Various strains | 6.25 | [17][18] |
| Benzofuran-Thiazole Hybrid | Thiazole and pyrazoline moieties | Gram-negative bacteria | Excellent activity | [16] |
Biological Targets and Mechanism of Action
The diverse biological activities of benzofuran derivatives stem from their ability to interact with a multitude of cellular targets. Understanding these mechanisms is crucial for rational drug design.
-
Kinase Inhibition: Many benzofuran-based molecules exert their anticancer effects by inhibiting protein kinases, which are critical regulators of cell growth and proliferation. [1]Targets include Cyclin-Dependent Kinase 2 (CDK2), Epidermal Growth Factor Receptor (EGFR) kinase, and Glycogen Synthase Kinase-3β (GSK-3β). [1][4][14]Inhibition of these kinases can lead to cell cycle arrest and apoptosis. [1]
Caption: Benzofuran derivatives can inhibit key kinases, blocking proliferation signals and promoting apoptosis.
-
Hypoxia-Inducible Factor (HIF-1) Pathway Inhibition: Some benzene-sulfonamide-based benzofuran derivatives have been specifically designed to inhibit the HIF-1 pathway, which is crucial for tumor survival in low-oxygen environments. [11]* Enzyme Inhibition: In the context of antimicrobial activity, benzofuran derivatives can inhibit essential microbial enzymes. For example, some have been investigated as inhibitors of chorismate mutase, an enzyme vital for bacterial survival. [19]
Experimental Protocols
To ensure the practical applicability of this guide, the following section provides standardized, step-by-step methodologies for the synthesis and evaluation of benzofuran-6-carbaldehyde derivatives.
Protocol: Synthesis of a Benzofuran-6-Schiff Base Derivative
This protocol describes a representative one-pot synthesis of an imine (Schiff base) derivative, a common and straightforward modification of the 6-carbaldehyde.
-
Reagent Preparation:
-
Dissolve benzofuran-6-carbaldehyde (1.0 eq) in absolute ethanol (10 mL/mmol) in a round-bottom flask equipped with a magnetic stirrer.
-
In a separate vial, dissolve the desired primary amine (e.g., aniline or a substituted aniline) (1.1 eq) in a minimal amount of absolute ethanol.
-
-
Reaction Setup:
-
Add the amine solution dropwise to the stirred solution of the aldehyde at room temperature.
-
Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture. Causality Note: The acid catalyst protonates the aldehyde's carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the amine.
-
-
Reaction and Monitoring:
-
Heat the mixture to reflux (typically 60-80°C) and monitor the reaction progress using Thin Layer Chromatography (TLC) with an appropriate solvent system (e.g., 7:3 hexane:ethyl acetate).
-
The reaction is typically complete within 2-4 hours, indicated by the consumption of the starting aldehyde.
-
-
Work-up and Purification:
-
Once the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution.
-
If a precipitate forms, collect it by vacuum filtration, wash with cold ethanol, and dry under vacuum.
-
If no precipitate forms, reduce the solvent volume under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.
-
-
Characterization:
-
Confirm the structure of the purified product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).
-
Protocol: In Vitro Cytotoxicity Evaluation (MTT Assay)
The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.
-
Cell Culture:
-
Seed human cancer cells (e.g., MCF-7, HCT-116) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.
-
Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.
-
-
Compound Treatment:
-
Prepare a stock solution of the synthesized benzofuran derivative in DMSO. Create a series of dilutions in the culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.
-
Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include wells with medium only (blank), cells with medium and DMSO (vehicle control), and a positive control (e.g., Doxorubicin).
-
-
Incubation:
-
Incubate the plate for 48 or 72 hours at 37°C and 5% CO₂.
-
-
MTT Addition:
-
Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
-
Incubate for another 4 hours. Causality Note: Viable cells with active mitochondrial dehydrogenases will cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals.
-
-
Formazan Solubilization:
-
Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.
-
-
Data Acquisition:
-
Measure the absorbance of each well at 570 nm using a microplate reader.
-
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
-
Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis with appropriate software (e.g., GraphPad Prism).
-
Conclusion and Future Directions
The benzofuran-6-carbaldehyde scaffold is a highly promising starting point for the development of novel therapeutic agents. The structure-activity relationships synthesized from the broader benzofuran literature provide a clear roadmap for medicinal chemists. Future efforts should focus on creating diverse libraries of compounds through the strategic derivatization of the C-6 aldehyde. Key strategies include the introduction of halogenated moieties, hybridization with other pharmacologically active scaffolds, and the exploration of various heterocyclic substituents at the C-2 position. A systematic investigation combining synthesis, biological evaluation, and computational modeling will be essential to unlock the full therapeutic potential of this versatile chemical core and to design next-generation drug candidates with high potency and selectivity.
References
-
Jain, S. K., et al. (2011). Quantitative Structure Activity Relationship (QSAR) Analysis on Arylbenzofuran Derivatives as Histamine H3 Antagonists. Der Pharma Chemica. [Link]
-
Jain, S. K., et al. (2011). Three Dimensional Quantitative Structure Activity Relationship (QSAR) Analysis on Arylbenzofuran Derivatives as Histamine H3 Antagonists. Der Pharmacia Lettre. [Link]
- Unknown Author. (n.d.). 2 D - QSAR studies on CYP26A1 inhibitory activity of 1-[benzofuran-2-yl-(4-alkyl/aryl-phenyl). Source Not Available.
-
Taylor & Francis Online. (2022). Benzofuran – Knowledge and References. Taylor & Francis. [Link]
-
Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers (Basel). [Link]
- Unknown Author. (n.d.).
-
Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers. [Link]
-
Unknown Author. (2023). Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. IJSDR. [Link]
-
Wang, H., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances. [Link]
-
Wietrzyk, J., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules. [Link]
-
Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI. [Link]
- Unknown Author. (n.d.). Synthesis and In Silico Evaluation of Novel Benzofuran Aldehyde Derivatives as Carbonic Anhydrase II Inhibitors in Breast Cancer. DOI.
-
Abbas, A. A., & Dawood, K. M. (2022). Benzofuran: an emerging scaffold for antimicrobial agents. RSC Advances. [Link]
-
Kaushik, A., et al. (2026). SYNTHESIS AND BIOLOGICAL ACTIVITIES OF BENZOFURAN DERIVATIVES IN THE NEW MILLENNIUM. ResearchGate. [Link]
-
Eldehna, W. M., et al. (2016). Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. PMC. [Link]
-
Wang, H., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. PMC. [Link]
-
Wietrzyk, J., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Semantic Scholar. [Link]
-
Farhat, J., et al. (2022). Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. PubMed. [Link]
-
Unknown Author. (2025). Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. ResearchGate. [Link]
-
Wang, H., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing. [Link]
-
Uto, T., et al. (2022). Synthesis and Structure-Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differentiation-Promoting Activity. PubMed. [Link]
- Unknown Author. (n.d.). 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. Source Not Available.
-
Unknown Author. (2025). 3D quantitative structure–activity relationship for quinoline, benzimidazole and benzofuran-based analogs as phosphodiesterases IV (PDE-IV) inhibitors. ResearchGate. [Link]
- Grimsby, J. S., et al. (2010). Benzofuran derivatives, process for their preparation and intermediates thereof.
-
Singh, S., et al. (2024). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega. [Link]
-
Abbas, A. A., & Dawood, K. M. (2023). Anticancer therapeutic potential of benzofuran scaffolds. PMC. [Link]
-
Unknown Author. (2021). Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. Journal of Pharmaceutical Research. [Link]
-
Abdel-Karim, S. S., et al. (2023). Discovery of novel benzofuran-based derivatives as acetylcholinesterase inhibitors for the treatment of Alzheimer's disease: Design, synthesis, biological evaluation, molecular docking and 3D-QSAR investigation. PubMed. [Link]
-
Unknown Author. (2025). Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. Journal of Pharmaceutical Research. [Link]
-
Asif, M. (2016). Mini Review on Important Biological Properties of Benzofuran Derivatives. Juniper Publishers. [Link]/japlr/pdf/JAPLR.MS.ID.555608.pdf)
Sources
- 1. taylorandfrancis.com [taylorandfrancis.com]
- 2. semanticscholar.org [semanticscholar.org]
- 3. mdpi.com [mdpi.com]
- 4. benchchem.com [benchchem.com]
- 5. researchgate.net [researchgate.net]
- 6. Natural source, bioactivity and synthesis of benzofuran derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 9. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online [medcraveonline.com]
- 10. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
- 11. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 12. mdpi.com [mdpi.com]
- 13. semanticscholar.org [semanticscholar.org]
- 14. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Benzofuran: an emerging scaffold for antimicrobial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 16. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
- 17. jopcr.com [jopcr.com]
- 18. jopcr.com [jopcr.com]
- 19. pubs.acs.org [pubs.acs.org]
